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Compound of Interest

Compound Name: Nectofibrin Hexapeptide (rat)

CAS No.: 123402-49-3

Cat. No.: B600152 Get Quote

Substance Identification & Risk Profile
Before disposal, proper characterization is required to select the correct waste stream.

Nectofibrin Hexapeptide is a synthetic bioactive fragment. While often non-cytotoxic in low

doses, its classification as a bioactive agent mandates that it be treated as Hazardous

Chemical Waste, not general trash.

Parameter Technical Specification

Substance Name Nectofibrin Hexapeptide (Rat)

Sequence Trp-Thr-Val-Pro-Thr-Ala (WTVPTA)

CAS Number 123402-49-3

Physical State Lyophilized Powder (White)

Solubility
Soluble in Water; often reconstituted in DMSO

or dilute acetic acid.

Hazard Class
Not Regulated (GHS), but treated as

Toxic/Irritant due to incomplete toxicology data.

Bioactivity

Potential modulation of cell

adhesion/chemotaxis; Anti-microbial properties

reported.
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The Principle of Precautionary Handling
Why we do not use the drain: Although Nectofibrin is a short peptide (6 amino acids) and

biodegradable, laboratory disposal regulations (RCRA in the US) strictly prohibit pouring

experimental chemicals down the drain.

Unknown Toxicology: The specific LD50 for this hexapeptide is often undefined. We treat it

as "P-listed" equivalent (acutely hazardous) out of caution until proven otherwise.

Environmental Persistence: Synthetic peptides may have modifications (e.g., amidation) that

retard enzymatic degradation in wastewater systems.

Waste Segregation Decision Tree
This logic flow ensures that Nectofibrin is routed to the correct destruction facility (Incineration

vs. Chemical Treatment).
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Figure 1: Decision matrix for segregating peptide waste streams based on physical state and

solvent composition.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Unused Lyophilized Powder
Context: Expired vials or leftover bulk powder.

Do Not Open: Keep the vial sealed to prevent dust generation (inhalation hazard).

Secondary Containment: Place the original vial inside a clear, sealable plastic bag (e.g.,

Ziploc) to contain any potential breakage.

Labeling: Affix a hazardous waste tag.

Chemical Name: "Nectofibrin Hexapeptide (Rat) - Solid."

Hazards: Check "Toxic" and "Irritant" (Precautionary).

Binning: Deposit into the Solid Chemical Waste Drum (usually a wide-mouth HDPE drum).

Note: Do not place in biohazard (red bag) waste unless the peptide was mixed with

infectious agents (e.g., virus).

Scenario B: Disposal of Reconstituted Stock Solutions
Context: Peptide dissolved in DMSO or Water.

Identify the Solvent:

If DMSO/Methanol: Pour into the Organic Solvent Waste carboy (Non-Halogenated,

unless mixed with Chloroform).

If Water/PBS/Buffer: Pour into the Aqueous Chemical Waste carboy.

Rinsing (Triple Rinse Rule):

Rinse the empty peptide vial 3 times with a small volume of the compatible solvent.
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Add these rinsates to the respective liquid waste carboy.

Defacing: Deface the label on the original vial and dispose of the empty glass vial in the

Laboratory Glassware/Sharps bin (or chemically contaminated debris bin, depending on site

rules).

Scenario C: Cell Culture Supernatant (Trace Amounts)
Context: Media containing nM or µM concentrations of Nectofibrin.

Volume Assessment:

Small Scale (<500mL): Collect in a vacuum flask containing 10% bleach (Sodium

Hypochlorite). The bleach oxidizes the peptide bonds, degrading the sequence. Allow to sit

for 20 minutes, then dispose of down the drain with copious water (if local regulations

permit treated bio-waste) or into Aqueous Waste.

Strict Compliance Mode: If your facility forbids drain disposal of any synthetic chemical,

collect media in Aqueous Chemical Waste carboys.

Decontamination of Spills
If Nectofibrin powder or high-concentration stock is spilled:

PPE: Wear nitrile gloves, lab coat, and safety glasses. If powder is spilled outside a hood,

wear an N95 mask to prevent inhalation.

Containment: Cover liquid spills with absorbent pads. For powder spills, cover with a wet

paper towel to prevent aerosolization.

Inactivation: Wipe the area with 10% Bleach (Sodium Hypochlorite) or 1N NaOH.

Mechanism:[1][2][3] High pH and oxidation will hydrolyze the peptide bonds (Amide

hydrolysis), breaking the WTVPTA sequence into constituent amino acids, rendering it

biologically inactive.

Cleanup: Wipe again with 70% Ethanol to remove corrosive residue. Dispose of all cleanup

materials as Solid Chemical Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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